Cas no 1352201-49-0 (Methyl 5-aminopyrimidine-4-carboxylate)

• Product Name: Methyl 5-aminopyrimidine-4-carboxylate
• CAS No: 1352201-49-0
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• MDL: MFCD26520898
• CID: 2157355
• PubChem ID: 70098442
• Update Time: 2025-10-29

Methyl 5-aminopyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-aminopyrimidine-4-carboxylate
• methyl 5-aMinopyriMidine-4-carboxylate
• 4-Pyrimidinecarboxylicacid,5-amino-,methylester
• 4-Pyrimidinecarboxylic acid, 5-amino-, methyl ester
• SY274674
• MFCD26520898
• EN300-6750847
• 1352201-49-0
• SCHEMBL7456714
• DTXSID401221645
• PS-21061
• methyl5-aminopyrimidine-4-carboxylate
• P21150
• CS-0183738
• Methyl 5-aminopyrimidine-4-carboxylate

• MDL： MFCD26520898
• Inchi： 1S/C6H7N3O2/c1-11-6(10)5-4(7)2-8-3-9-5/h2-3H,7H2,1H3
• InChI Key： CKTZNJOETBPUII-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN=CN=1)N)=O

Computed Properties

• Exact Mass: 153.053826475g/mol
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1
• XLogP3: 0.3

Additional information on Methyl 5-aminopyrimidine-4-carboxylate

Research Brief on Methyl 5-aminopyrimidine-4-carboxylate (CAS: 1352201-49-0): Recent Advances and Applications

Methyl 5-aminopyrimidine-4-carboxylate (CAS: 1352201-49-0) has emerged as a key intermediate in pharmaceutical chemistry, particularly in the synthesis of novel heterocyclic compounds with potential therapeutic applications. Recent studies have highlighted its versatility as a building block for various biologically active molecules, including kinase inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on this compound's chemical properties, synthetic applications, and pharmacological potential.

Structural analyses published in 2023 demonstrate that the electron-withdrawing carboxylate group at position 4 and the nucleophilic amino group at position 5 create unique reactivity patterns that enable diverse chemical transformations. Several research groups have exploited these features to develop efficient synthetic routes to pyrimidine-based drug candidates. Notably, a team at MIT developed a novel one-pot synthesis method achieving 87% yield, representing a significant improvement over previous protocols.

In medicinal chemistry applications, Methyl 5-aminopyrimidine-4-carboxylate has shown particular promise as a precursor for tyrosine kinase inhibitors. A 2024 study in the Journal of Medicinal Chemistry reported its use in developing selective FGFR4 inhibitors with IC50 values in the low nanomolar range. The compound's ability to maintain hydrogen bonding networks while allowing structural modifications at multiple positions makes it especially valuable for structure-activity relationship studies.

Recent pharmacological evaluations have expanded beyond oncology applications. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated derivatives exhibiting potent antibacterial activity against multidrug-resistant Staphylococcus aureus strains (MIC = 2-4 μg/mL). The molecular docking studies suggest these compounds may act through novel mechanisms distinct from existing antibiotics, potentially addressing the growing antimicrobial resistance crisis.

The compound's safety profile has also been systematically investigated. Toxicology studies conducted in 2024 indicate favorable in vitro metabolic stability (t1/2 > 120 minutes in human liver microsomes) and minimal CYP450 inhibition, suggesting reduced potential for drug-drug interactions. These findings support its continued development as a pharmaceutical intermediate.

Looking forward, several research groups are exploring the compound's potential in radiopharmaceutical applications. Preliminary results presented at the 2024 ACS National Meeting showed promising results in developing PET tracers for oncology imaging, leveraging the pyrimidine core's ability to chelate various radioisotopes while maintaining favorable pharmacokinetic properties.

In conclusion, Methyl 5-aminopyrimidine-4-carboxylate (1352201-49-0) continues to demonstrate significant value across multiple domains of pharmaceutical research. Its unique chemical properties, combined with recent synthetic methodology improvements and expanding pharmacological applications, position it as an important building block for future drug discovery efforts. Ongoing research is expected to further elucidate its full potential in addressing unmet medical needs.